Cas no 720693-06-1 (2-chloro-4-(pyrrolidin-1-ylcarbonyl)pyridine)

• Product Name: 2-chloro-4-(pyrrolidin-1-ylcarbonyl)pyridine
• CAS No: 720693-06-1
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• MDL: MFCD09864597
• CID: 558415
• PubChem ID: 25219248
• Update Time: 2025-06-18

2-chloro-4-(pyrrolidin-1-ylcarbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• (2-Chloropyridin-4-yl)(pyrrolidin-1-yl)methanone
• (2-chloro-pyridin-4-yl)-pyrrolidin-1-yl-methanone
• (2-chloropyridin-4-yl)-pyrrolidin-1-ylmethanone
• 2-Chloro-4-(pyrrolidin-1-ylcarbonyl)pyridine
• Methanone,(2-chloro-4-pyridinyl)-1-pyrrolidinyl-
• A866321
• I10024
• 720693-06-1
• DTXSID60649212
• PTHSPRAIXABXGD-UHFFFAOYSA-N
• AS-49395
• 2-chloro-4-(1-pyrrolidinylcarbonyl)pyridine
• MFCD09864597
• FT-0678981
• AKOS000205745
• SCHEMBL939096
• 2-chloro-4-(pyrrolidine-1-carbonyl)pyridine
• STK503025
• ALBB-004237
• 2-chloro-4-(pyrrolidin-1-ylcarbonyl)pyridine

• MDL： MFCD09864597
• Inchi： 1S/C10H11ClN2O/c11-9-7-8(3-4-12-9)10(14)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2
• InChI Key： PTHSPRAIXABXGD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(N1CCCC1)=O

Computed Properties

• Exact Mass: 210.05600
• Monoisotopic Mass: 210.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.2A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.3
• Boiling Point: 378.6°C at 760 mmHg
• Flash Point: 182.8°C
• Refractive Index: 1.589
• PSA: 33.20000
• LogP: 1.90890

2-chloro-4-(pyrrolidin-1-ylcarbonyl)pyridine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-chloro-4-(pyrrolidin-1-ylcarbonyl)pyridine

Introduction to 2-Chloro-4-(Pyrrolidin-1-ylcarbonyl)pyridine (CAS No. 720693-06-1)

2-Chloro-4-(Pyrrolidin-1-ylcarbonyl)pyridine, with the CAS number 720693-06-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated pyridine ring and a pyrrolidine carbonyl group. These structural elements contribute to its potential as a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 2-chloro-4-(pyrrolidin-1-ylcarbonyl)pyridine can be represented as follows: C₁₀H₁₁ClN₂O. The presence of the chloro substituent on the pyridine ring and the pyrrolidine carbonyl group imparts specific chemical and biological properties that make it an attractive target for synthetic chemists and medicinal chemists alike.

In recent years, 2-chloro-4-(pyrrolidin-1-ylcarbonyl)pyridine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of small molecule inhibitors targeting various enzymes and receptors. For instance, researchers have explored its utility in developing inhibitors for kinases, which are crucial enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-chloro-4-(pyrrolidin-1-ylcarbonyl)pyridine as a key intermediate in the synthesis of potent and selective inhibitors of the Janus kinase (JAK) family. The JAK family of kinases plays a central role in cytokine signaling, and their dysregulation is associated with various autoimmune and inflammatory diseases. The study demonstrated that compounds derived from 2-chloro-4-(pyrrolidin-1-ylcarbonyl)pyridine exhibited high potency and selectivity against JAK kinases, making them promising candidates for further preclinical evaluation.

Beyond its applications in kinase inhibition, 2-chloro-4-(pyrrolidin-1-ylcarbonyl)pyridine has also shown promise in the development of G protein-coupled receptor (GPCR) modulators. GPCRs are a large family of membrane receptors that mediate a wide range of physiological processes, including neurotransmission, hormone signaling, and sensory perception. A recent study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis and biological evaluation of a series of GPCR ligands derived from 2-chloro-4-(pyrrolidin-1-ylcarbonyl)pyridine. These ligands exhibited high affinity for specific GPCRs, suggesting their potential as lead compounds for drug discovery efforts targeting these receptors.

The synthetic versatility of 2-chloro-4-(pyrrolidin-1-ylcarbonyl)pyridine is another factor that contributes to its value in medicinal chemistry. The chlorinated pyridine ring can undergo various substitution reactions, allowing for the introduction of diverse functional groups that can modulate the biological activity and pharmacokinetic properties of the resulting compounds. Additionally, the pyrrolidine carbonyl group can be readily modified through amide bond formation, providing further opportunities for structural optimization.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2-chloro-4-(pyrrolidin-1-ylcarbonyl)pyridine. One common approach involves the reaction of 4-chloropyridine with pyrrolidine carbamate under appropriate conditions to form the desired product. This method has been optimized to achieve high yields and purity, making it suitable for large-scale synthesis.

The safety profile of 2-chloro-4-(pyrrolidin-1-ylcarbonyl)pyridine is an important consideration in its use as a research tool or drug candidate. While detailed toxicological data may be limited, preliminary studies suggest that it exhibits low toxicity at relevant concentrations. However, as with any chemical compound used in research or pharmaceutical development, appropriate safety precautions should be taken during handling and storage.

In conclusion, 2-chloro-4-(pyrrolidin-1-ylcarbonyl)pyridine (CAS No. 720693-06-1) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive building block for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to explore new avenues for its use, further highlighting its importance in the field.